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Compound of Interest

Compound Name: Hexaboron dizinc undecaoxide

Cat. No.: B077386 Get Quote

Hexaboron dizinc undecaoxide, commonly known as zinc borate, is a versatile halogen-free

flame retardant employed to enhance the fire safety of polymeric materials. In polyolefin

systems such as polypropylene (PP) and polyethylene (PE), it functions as a multifunctional

additive, not only impeding combustion but also acting as a smoke suppressant and char

promoter. Its performance is particularly notable when used in conjunction with other flame

retardants, exhibiting significant synergistic effects. This guide provides an objective

comparison of its performance against other common alternatives, supported by experimental

data.

Performance Comparison of Flame Retardants in
Polypropylene
The efficacy of hexaboron dizinc undecaoxide is best illustrated through standardized

flammability tests. The following table summarizes its performance in a polypropylene

composite and compares it with neat (unfilled) polypropylene and polypropylene containing

other common flame retardants like Magnesium Hydroxide (MDH) and Ammonium

Polyphosphate (APP).
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Formulation

Flame
Retardant
Loading (wt.
%)

Limiting
Oxygen Index
(LOI) (%)

UL-94 Rating
(Vertical Burn)

Char Residue
@ 800°C (%)

Neat

Polypropylene

(PP)

0% 17.2 - 18.5[1][2]
No Rating,

Dripping[1][2]
~0%[3][4]

PP/CaCO₃ +

Hexaboron

Dizinc

Undecaoxide +

Magnesium

Hydroxide (MDH)

10% + 10% 29.4[5] Not Reported 47.2[5]

PP + Magnesium

Hydroxide (MDH)
40% 25.0 V-1 Not Reported

PP + Modified

Ammonium

Polyphosphate

(APP)

20% 27.6 V-0 Not Reported

PP +

Intumescent

System

(APP/Pentaeryth

ritol/Melamine)

30% 33.1 V-0 Not Reported

Note: Data is compiled from various studies and formulations may differ. Direct comparison

should be made with caution.

Mechanism of Action
Hexaboron dizinc undecaoxide functions through a combination of condensed-phase and

gas-phase actions during combustion.
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Endothermic Decomposition: When exposed to high temperatures, the hydrated form of zinc

borate releases water molecules. This process is endothermic, absorbing heat from the

polymer and cooling the material surface, which delays thermal degradation.

Formation of a Protective Layer: Upon dehydration, the zinc borate forms a glassy, ceramic-

like layer on the polymer's surface. This char layer acts as a physical barrier, insulating the

underlying polymer from heat and preventing the diffusion of oxygen to the fuel source.[5]

Synergy with Metal Hydroxides: When used with metal hydroxides like MDH, the zinc borate

can interact with the metal oxide residue (e.g., MgO) formed during combustion. This

interaction enhances the structural integrity and stability of the char layer, making it a more

effective barrier against fire.[5]

The following diagram illustrates the flame retardant mechanism of Hexaboron Dizinc
Undecaoxide in a polyolefin matrix during a fire event.
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Caption: Flame retardant mechanism of Hexaboron Dizinc Undecaoxide.
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Experimental Protocols
The data presented in this guide is based on standardized testing methodologies used to

evaluate the flammability of plastics.

Limiting Oxygen Index (LOI)
Standard: ASTM D2863 or ISO 4589.[6]

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that is required to just support flaming combustion of a material.[6]

Methodology: A small, vertically oriented specimen is ignited from the top. The

oxygen/nitrogen mixture is adjusted until the flame is just extinguished. The LOI is expressed

as a volume percentage of oxygen. A higher LOI value indicates better flame resistance. For

example, since the air contains approximately 21% oxygen, a material with an LOI greater

than 21 is considered flame retardant in ambient conditions.[6][7]

UL-94 Vertical Burn Test
Standard: ANSI/UL 94.

Objective: To classify the flammability of plastic materials based on their response to a small

open flame under controlled conditions.

Methodology: A rectangular test bar is held vertically and ignited at the bottom for 10

seconds. The flame is removed, and the duration of flaming is timed. A second 10-second

ignition is applied. The afterflame time, afterglow time, and whether flaming drips ignite a

cotton patch placed below the specimen are recorded.[1]

Classifications:

V-0: Burning stops within 10 seconds; no flaming drips are allowed.[8]

V-1: Burning stops within 30 seconds; no flaming drips are allowed.

V-2: Burning stops within 30 seconds; flaming drips that ignite the cotton are allowed.[8]
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No Rating: The sample burns for an extended period or drips extensively, failing to meet V-

2 criteria. Neat polypropylene typically falls into this category.[1]

Char Residue (Thermogravimetric Analysis - TGA)
Standard: ASTM E1131 or ISO 11358.

Objective: To measure the mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and the amount of non-

volatile residue (char) formed.

Methodology: A small sample is placed in a thermogravimetric analyzer. It is heated at a

constant rate (e.g., 10°C/minute) under an inert atmosphere (typically nitrogen).[9] The

instrument records the weight of the sample as the temperature increases. The percentage

of the initial mass remaining at a high temperature (e.g., 800°C) is reported as the char

residue. A higher char residue is generally indicative of a more effective condensed-phase

flame retardant mechanism.[9] Neat polypropylene degrades completely, leaving almost no

residue.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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